Cas no 2172127-63-6 (tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate)

• Product Name: tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate
• CAS No: 2172127-63-6
• MF: C₁₃H₂₁FO₃
• MW: 244.302448034286
• CID: 6615417
• PubChem ID: 165879919
• Update Time: 2025-05-21

tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate
• EN300-1451497
• 2172127-63-6

• Inchi： 1S/C13H21FO3/c1-5-9-7-6-8-13(14,10(9)15)11(16)17-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： BDKUGWDKLDJUEL-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(C)(C)C)C(C(CC)CCC1)=O

Computed Properties

• Exact Mass: 244.14747269g/mol
• Monoisotopic Mass: 244.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Additional information on tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate

tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate (CAS No. 2172127-63-6)

The compound tert-butyl 3-ethyl-1-fluoro-2-oxocyclohexane-1-carboxylate (CAS No. 2172127-63-6) is a complex organic molecule with a unique structure that makes it valuable in various chemical applications. This compound belongs to the class of carboxylates, specifically the tert-butyl esters, and contains a cyclohexane ring with several substituents. The presence of a fluorine atom and an ethyl group adds complexity to its structure, influencing its chemical reactivity and physical properties.

The CAS No. 2172127-63 identifier is crucial for referencing this compound in scientific literature and regulatory documents. The CAS registry number ensures that this compound can be uniquely identified, which is essential for maintaining consistency in research and industrial applications. Recent studies have highlighted the importance of precise identification of such compounds to avoid confusion and ensure safety in chemical handling.

The structure of tert-butyl 3-ethyl-substituted cyclohexane derivatives has been a focus of recent research due to their potential applications in pharmaceuticals and agrochemicals. The fluorine atom at position 1 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Additionally, the ethyl group at position 3 adds steric bulk, which can affect the molecule's stability and solubility properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution and esterification reactions. Recent advancements in catalytic methods have made it possible to synthesize such compounds with higher yields and greater precision. For instance, the use of transition metal catalysts has been reported to facilitate the formation of ester bonds under mild conditions, reducing the overall cost and environmental impact of the synthesis process.

The physical properties of tert-butyl 3-ethyl derivatives are also a subject of interest. The molecular weight, boiling point, and melting point are critical parameters that determine its suitability for various applications. Recent studies have employed computational chemistry techniques to predict these properties with high accuracy, enabling researchers to design experiments more effectively.

In terms of applications, this compound has shown promise in the development of new drug delivery systems due to its unique structural features. The cyclohexane ring provides a rigid framework that can be modified to attach bioactive molecules. Furthermore, the ester group can serve as a site for further functionalization, allowing for the creation of more complex molecules with tailored biological activities.

The safety data associated with this compound is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under current regulations, proper handling procedures are recommended to minimize exposure risks. Recent research has emphasized the importance of conducting thorough toxicological assessments for all new chemical entities to ensure their safe use in industrial and medical settings.

In conclusion, tert-butyl 3-ethyl derivatives like CAS No. 2172127 represent an exciting area of research with potential applications across multiple industries. By leveraging modern synthetic techniques and computational tools, scientists can continue to unlock the full potential of this compound while ensuring its safe integration into various chemical processes.